Cas no 55377-27-0 (2-Propenal, 3-[(4-methylphenyl)amino]-)

2-Propenal, 3-[(4-methylphenyl)amino]- Properties

Names and Identifiers

• 2-Propenal, 3-[(4-methylphenyl)amino]-
• 3-(4-methylanilino)prop-2-enal
• DTXSID90787676
• 55377-27-0

• InChIKey： ZHERKTIFNMMMQK-FARCUNLSSA-N
• Inchi： InChI=1S/C10H11NO/c1-9-3-5-10(6-4-9)11-7-2-8-12/h2-8,11H,1H3/b7-2+
• SMILES： O=C/C=C/NC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 161.08413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 161.084063974g/mol
• Heavy Atom Count: 12
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1